Cas no 71385-27-8 (Cyclohexanone, 3-hydroxy-4,4-dimethyl-)
71385-27-8 structure
Product Name:Cyclohexanone, 3-hydroxy-4,4-dimethyl-
CAS No:71385-27-8
MF:C8H14O2
MW:142.195562839508
CID:545610
PubChem ID:15706973
Update Time:2025-04-19
Cyclohexanone, 3-hydroxy-4,4-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanone, 3-hydroxy-4,4-dimethyl-
- 3-hydroxy-4,4-dimethylcyclohexan-1-one
- ANGDHMYJDGPYCB-UHFFFAOYSA-N
- SCHEMBL16093970
- 71385-27-8
- AKOS015906493
- 3-hydroxy-4,4-dimethylcyclohexanone
- DTXSID30577098
- EN300-1159571
-
- Inchi: 1S/C8H14O2/c1-8(2)4-3-6(9)5-7(8)10/h7,10H,3-5H2,1-2H3
- InChI Key: ANGDHMYJDGPYCB-UHFFFAOYSA-N
- SMILES: OC1CC(CCC1(C)C)=O
Computed Properties
- Exact Mass: 142.09942
- Monoisotopic Mass: 142.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
Cyclohexanone, 3-hydroxy-4,4-dimethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1159571-0.05g |
3-hydroxy-4,4-dimethylcyclohexan-1-one |
71385-27-8 | 95% | 0.05g |
$202.0 | 2023-05-23 | |
| Enamine | EN300-1159571-0.1g |
3-hydroxy-4,4-dimethylcyclohexan-1-one |
71385-27-8 | 95% | 0.1g |
$301.0 | 2023-05-23 | |
| Enamine | EN300-1159571-0.25g |
3-hydroxy-4,4-dimethylcyclohexan-1-one |
71385-27-8 | 95% | 0.25g |
$431.0 | 2023-05-23 | |
| Enamine | EN300-1159571-0.5g |
3-hydroxy-4,4-dimethylcyclohexan-1-one |
71385-27-8 | 95% | 0.5g |
$679.0 | 2023-05-23 | |
| Enamine | EN300-1159571-1.0g |
3-hydroxy-4,4-dimethylcyclohexan-1-one |
71385-27-8 | 95% | 1g |
$871.0 | 2023-05-23 | |
| Enamine | EN300-1159571-2.5g |
3-hydroxy-4,4-dimethylcyclohexan-1-one |
71385-27-8 | 95% | 2.5g |
$1707.0 | 2023-05-23 | |
| Enamine | EN300-1159571-5.0g |
3-hydroxy-4,4-dimethylcyclohexan-1-one |
71385-27-8 | 95% | 5g |
$2525.0 | 2023-05-23 | |
| Enamine | EN300-1159571-10.0g |
3-hydroxy-4,4-dimethylcyclohexan-1-one |
71385-27-8 | 95% | 10g |
$3746.0 | 2023-05-23 | |
| Aaron | AR0069HO-50mg |
Cyclohexanone, 3-hydroxy-4,4-dimethyl- |
71385-27-8 | 95% | 50mg |
$303.00 | 2025-02-14 | |
| Aaron | AR0069HO-100mg |
Cyclohexanone, 3-hydroxy-4,4-dimethyl- |
71385-27-8 | 95% | 100mg |
$439.00 | 2025-02-14 |
Cyclohexanone, 3-hydroxy-4,4-dimethyl- Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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